Cas no 125545-91-7 (2-Pyridinecarboxylic acid, 4-(2-hydroxyethyl)-, methyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 4-(2-hydroxyethyl)-, methyl ester
• CAS No: 125545-91-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 3699957
• PubChem ID: 15719002
• Update Time: 2025-10-29

2-Pyridinecarboxylic acid, 4-(2-hydroxyethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-(2-hydroxyethyl)-, methyl ester
• Methyl 4-(2-hydroxyethyl)picolinate
• Methyl 4-(2-hydroxyethyl)-2-pyridinecarboxylate
• DB-386405
• G66258
• QLWMVPTWEPNPPZ-UHFFFAOYSA-N
• SCHEMBL9518746
• 125545-91-7

• Inchi： 1S/C9H11NO3/c1-13-9(12)8-6-7(3-5-11)2-4-10-8/h2,4,6,11H,3,5H2,1H3
• InChI Key： QLWMVPTWEPNPPZ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=CC(CCO)=C1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-Pyridinecarboxylic acid, 4-(2-hydroxyethyl)-, methyl ester

Recent Advances in the Study of 2-Pyridinecarboxylic acid, 4-(2-hydroxyethyl)-, methyl ester (CAS: 125545-91-7)

The compound 2-Pyridinecarboxylic acid, 4-(2-hydroxyethyl)-, methyl ester (CAS: 125545-91-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and ester functionality, has been investigated for its potential applications in drug development, particularly as a building block for more complex pharmacophores. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its versatility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Pyridinecarboxylic acid, 4-(2-hydroxyethyl)-, methyl ester, emphasizing its role as an intermediate in the production of novel kinase inhibitors. The research highlighted the compound's stability under various reaction conditions and its compatibility with common coupling reagents, making it a valuable scaffold for further derivatization. The study also reported improved yields (up to 85%) through optimized catalytic systems, addressing previous challenges in large-scale production.

In terms of biological activity, recent in vitro investigations have demonstrated that derivatives of 125545-91-7 exhibit moderate inhibitory effects against several cancer cell lines, particularly in breast and prostate cancer models. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed how structural modifications at the hydroxyethyl position enhanced the compound's binding affinity to specific molecular targets, with IC50 values ranging from 12-45 μM. These findings suggest potential avenues for developing more potent analogs through rational drug design approaches.

Pharmacokinetic studies of 2-Pyridinecarboxylic acid, 4-(2-hydroxyethyl)-, methyl ester have also progressed significantly. Research published in Xenobiotica (2023) examined the compound's metabolic stability and tissue distribution in rodent models. The data revealed favorable absorption profiles and moderate plasma protein binding (approximately 65-70%), with the ester moiety contributing to improved membrane permeability compared to its carboxylic acid counterpart. These properties position the compound as a promising candidate for further preclinical development.

From a safety perspective, recent toxicological assessments have provided valuable insights. A 2024 study in Regulatory Toxicology and Pharmacology reported that 125545-91-7 showed no significant cytotoxicity in normal human fibroblast cells at concentrations below 100 μM, suggesting a reasonable therapeutic window. However, researchers noted the need for more comprehensive in vivo toxicity studies to fully evaluate its safety profile for potential therapeutic applications.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its use in combination therapies and targeted drug delivery systems. Particularly noteworthy is its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, where its structural features facilitate the formation of ternary complexes with E3 ubiquitin ligases and target proteins.

Looking forward, the research community anticipates that 2-Pyridinecarboxylic acid, 4-(2-hydroxyethyl)-, methyl ester will continue to serve as a valuable chemical tool for drug discovery. Ongoing studies are exploring its potential in addressing emerging therapeutic challenges, including antimicrobial resistance and neurodegenerative diseases. The compound's modular structure and demonstrated biological activity make it a compelling subject for future investigations in chemical biology and pharmaceutical sciences.